2-Hydroxy-5-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid

• IUPAC Name: 2-hydroxy-5-[[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C12H10N2O5S2/c15-7-2-1-5(3-6(7)11(18)19)13-9(16)4-8-10(17)14-12(20)21-8/h1-3,8,15H,4H2,(H,13,16)(H,18,19)(H,14,17,20)
• InChI Key: CTHNOJDGYHHRNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CC2C(=O)NC(=S)S2)C(=O)O)O
• Molecular Formula: C12H10N2O5S2
• Molecular Weight: 326.4 g/mol

Description

“2-Hydroxy-5-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid” is a compound used for proteomics research. It belongs to the class of organic compounds known as benzenesulfonamides, which are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Thiazoles: The compound has been utilized in the synthesis of thiazoles, which demonstrate marginal activity against various fungal and bacterial strains, such as Aspergillus fumigatus, Aspergillus niger, Staphylococcus aureus, and Escherichia coli (Ahluwalia, Arora, & Kaur, 1986).
• Antimicrobial Agents: Derivatives of 2-mercapto-1,3,4-thiadiazole, which are similar in structure, have been evaluated as antimicrobial agents showing moderate activity against bacterial and fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).

Synthesis of New Compounds

• Development of Oxazolidines and Thiazolidines: The chemical structure has been used to prepare oxazolidines and thiazolidines, leading to the synthesis of various bicyclic compounds (Badr, Aly, Fahmy, & Mansour, 1981).
• Synthesis of Benzamide Derivatives: Another application is in the synthesis of benzamide derivatives that have been tested for antibacterial, antifungal, and hypoglycemic activities (Patel & Patel, 2010).

Analytical Applications

• Mass Spectrometry of Derivatives: Derivatives of this compound have been used in mass spectrometry for the characterization of hydroxyl, mercapto, and amino benzoic acids, aiding in the understanding of different fragmentation characteristics (Todua & Mikaia, 2016).

Mechanism of Action

Target of Action

The primary targets of the compound “2-Hydroxy-5-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid” are currently unknown. Thiazole compounds, which this compound is a part of, have been known to interact with various biological targets . .

Biochemical Pathways

Thiazole compounds have diverse biological activities and can affect multiple pathways

Pharmacokinetics

The compound has a molecular weight of 326.35 , which is within the range generally favorable for oral bioavailability.

Result of Action

As a thiazole compound, it may have potential analgesic and anti-inflammatory activities

Action Environment

The influence of environmental factors on the action, efficacy, and stability of this compound is not well-understood. Factors such as pH, temperature, and presence of other molecules can potentially affect the compound’s action. The compound has a predicted pKa of 2.97 , suggesting it may be sensitive to changes in pH.